Cas no 106396-29-6 (12H-Dibenzo[d,g][1,3,2]dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-hydroxy-, 6-oxide)

• Product Name: 12H-Dibenzo[d,g][1,3,2]dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-hydroxy-, 6-oxide
• CAS No: 106396-29-6
• MF: C₂₉H₄₃O₄P
• MW: 486.623090028763
• CID: 4461107
• PubChem ID: 174427
• Update Time: 2025-04-24

12H-Dibenzo[d,g][1,3,2]dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-hydroxy-, 6-oxide Chemical and Physical Properties

Names and Identifiers

• 12H-Dibenzo[d,g][1,3,2]dioxaphosphocin, 2,4,8,10-tetrakis(1,1-dimethylethyl)-6-hydroxy-, 6-oxide
• SCHEMBL311995
• 2,4,8,10-Tetra-tert-butyl-6-hydroxy-6H,12H-6lambda~5~-dibenzo[d,g][1,3,2]dioxaphosphocin-6-one
• 106396-29-6
• GGQHNQQPLWRNHD-UHFFFAOYSA-N
• 2,4,8,10-Tetra-tert-butyl-6-hydroxy-12H-dibenzo[d,g][1,3,2]dioxaphosphocine 6-oxide
• DTXSID70868876

• Inchi： 1S/C29H43O4P/c1-26(2,3)20-14-18-13-19-15-21(27(4,5)6)17-23(29(10,11)12)25(19)33-34(30,31)32-24(18)22(16-20)28(7,8)9/h14-17H,13H2,1-12H3,(H,30,31)
• InChI Key： GGQHNQQPLWRNHD-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)(C)C)C=C(C(C)(C)C)C=C2CC2=CC(C(C)(C)C)=CC(C(C)(C)C)=C2OP1(=O)O

Computed Properties

• Exact Mass: 486.28989685Da
• Monoisotopic Mass: 486.28989685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 55.8Ų